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Compound of Interest

Compound Name: Amino-PEG10-Boc

Cat. No.: B605451 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides detailed protocols and application notes for the covalent coupling of

Boc-NH-PEG10-COOH to molecules containing a primary amine. This process, a cornerstone

of bioconjugation, forms a stable amide bond, enabling the strategic modification of proteins,

peptides, small molecules, and surfaces. The heterobifunctional nature of Boc-NH-PEG10-

COOH, featuring a terminal carboxylic acid and a Boc-protected amine, allows for controlled,

stepwise synthesis of complex biomolecular constructs.[1][2] The polyethylene glycol (PEG)

spacer enhances the solubility, stability, and pharmacokinetic properties of the resulting

conjugate while reducing immunogenicity.[3][4]

The most robust and widely used method for this transformation is carbodiimide-mediated

coupling, typically employing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in

conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[5][6] This

two-step, one-pot reaction ensures high efficiency and minimizes side reactions under mild

conditions.[7]

Principle of the Reaction
The coupling reaction proceeds through two main stages:
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Activation of the Carboxylic Acid: EDC reacts with the terminal carboxyl group of Boc-NH-

PEG10-COOH to form a highly reactive, yet unstable, O-acylisourea intermediate.[7][8] This

step is most efficient in a slightly acidic environment (pH 4.5-6.0).[5][9]

Formation of a Stable NHS Ester and Amide Bond Formation: The unstable O-acylisourea

intermediate is susceptible to hydrolysis. To prevent this and increase reaction efficiency,

NHS is added. NHS rapidly reacts with the intermediate to form a more stable, amine-

reactive NHS ester.[5][7] This semi-stable ester then readily reacts with a primary amine on

the target molecule to form a stable amide bond, releasing NHS. The final coupling step is

most efficient at a pH of 7.2-8.0.[3][10]

Visualizing the Reaction Mechanism
The following diagram illustrates the key steps in the EDC/NHS-mediated coupling of a

carboxylic acid to a primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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